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Compound of Interest

Compound Name: Antibacterial agent 111

Cat. No.: B12400349 Get Quote

Other Mentions of "Antibacterial Agent 111"
J-111,225: A novel 1β-methylcarbapenem that acts against IMP-1 metallo-beta-lactamase

producing bacteria.[1][2]

Antibacterial Agent 123 (Compound 111): A potent membrane-disrupting agent primarily

effective against Gram-positive bacteria.[3]

Silver-111 (¹¹¹Ag): A radioisotope used in research to trace the distribution of silver-based

antimicrobial compounds in biological systems.[4][5]

Application Notes for Antibacterial Agent 111
(Compound 3)
Compound: Antibacterial Agent 111 (Compound 3) Molecular Target: Tyrosyl-tRNA

Synthetase Primary Mechanism: Inhibition of bacterial protein synthesis

Overview
Antibacterial Agent 111 is an investigational compound with potent activity against a range of

bacteria, including Bacillus cereus and Klebsiella pneumoniae.[6][7][8][9][10][11] Its mechanism

of action involves the specific and firm binding to tyrosyl-tRNA synthetase, an essential enzyme

in bacterial protein synthesis.[6][10] This targeted action leads to the cessation of protein

production and subsequent bacterial cell death or growth inhibition. These characteristics make
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it a valuable tool for research in antimicrobial resistance, bacterial physiology, and as a lead

compound in drug discovery.

Potential Research Applications
Mechanism of Action Studies: Elucidating the specific interactions between the agent and

tyrosyl-tRNA synthetase.

Antimicrobial Susceptibility Testing: Determining the spectrum of activity against various

bacterial strains, including multidrug-resistant isolates.

Synergy Studies: Investigating the combined effects of Antibacterial Agent 111 with other

classes of antibiotics.

Resistance Development Studies: Assessing the potential for and mechanisms of bacterial

resistance to this compound.

Lead Compound Optimization: Serving as a scaffold for the development of new antibiotics

with improved efficacy and pharmacokinetic profiles.

Quantitative Data Summary
The following table summarizes the reported Minimum Inhibitory Concentration (MIC) values

for Antibacterial Agent 111 against specific bacterial strains.

Bacterial Species Minimum Inhibitory Concentration (MIC)

Bacillus cereus 3.90 µg/mL

Klebsiella pneumoniae 0.49 µg/mL

Data sourced from multiple chemical suppliers and research articles.[6][7][8][9][10][11]

Visualized Mechanism of Action
The diagram below illustrates the inhibitory effect of Antibacterial Agent 111 on bacterial

protein synthesis.
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Mechanism of Action: Inhibition of Tyrosyl-tRNA Synthetase

Tyrosine (Amino Acid)

Tyrosyl-tRNA Synthetase
(TyrRS)

tRNA(Tyr)

Tyrosyl-tRNA(Tyr)
(Charged tRNA)

 ATP -> AMP+PPi 

Ribosome

Protein Synthesis

Antibacterial Agent 111

 Binds & Inhibits 
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Workflow: Broth Microdilution for MIC Determination

Prepare Bacterial Inoculum
(0.5 McFarland)
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Prepare Serial Dilutions of
Antibacterial Agent 111

in 96-well plate

Incubate Plate
(37°C, 18-24h)

Read Results:
Identify Lowest Concentration

with No Visible Growth

Determine MIC Value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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